Cas no 1209172-26-8 (1-[(1-Cyano-1,2-dimethylpropyl)carbamoyl]ethyl 7-chloro-3-methyl-1-benzofuran-2-carboxylate)

• Product Name: 1-[(1-Cyano-1,2-dimethylpropyl)carbamoyl]ethyl 7-chloro-3-methyl-1-benzofuran-2-carboxylate
• CAS No: 1209172-26-8
• MF: C₁₉H₂₁ClN₂O₄
• MW: 376.834044218063
• CID: 5806117
• PubChem ID: 45614331
• Update Time: 2025-06-23

1-[(1-Cyano-1,2-dimethylpropyl)carbamoyl]ethyl 7-chloro-3-methyl-1-benzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-[(1-cyano-1,2-dimethylpropyl)carbamoyl]ethyl 7-chloro-3-methyl-1-benzofuran-2-carboxylate
• 1209172-26-8
• AKOS033412204
• [1-[(2-cyano-3-methylbutan-2-yl)amino]-1-oxopropan-2-yl] 7-chloro-3-methyl-1-benzofuran-2-carboxylate
• Z15404754
• EN300-26688450
• 1-[(1-Cyano-1,2-dimethylpropyl)carbamoyl]ethyl 7-chloro-3-methyl-1-benzofuran-2-carboxylate

• Inchi： 1S/C19H21ClN2O4/c1-10(2)19(5,9-21)22-17(23)12(4)25-18(24)15-11(3)13-7-6-8-14(20)16(13)26-15/h6-8,10,12H,1-5H3,(H,22,23)
• InChI Key： IWUODVVWMZTZKB-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1OC(C(=O)OC(C)C(NC(C#N)(C)C(C)C)=O)=C2C

Computed Properties

• Exact Mass: 376.1189848g/mol
• Monoisotopic Mass: 376.1189848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 602
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 92.3Ų

Additional information on 1-[(1-Cyano-1,2-dimethylpropyl)carbamoyl]ethyl 7-chloro-3-methyl-1-benzofuran-2-carboxylate

Introduction to 1-[(1-Cyano-1,2-dimethylpropyl)carbamoyl]ethyl 7-chloro-3-methyl-1-benzofuran-2-carboxylate (CAS No: 1209172-26-8)

1-[(1-Cyano-1,2-dimethylpropyl)carbamoyl]ethyl 7-chloro-3-methyl-1-benzofuran-2-carboxylate, identified by its CAS number 1209172-26-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit potential bioactivity, making it a subject of extensive research in the development of novel therapeutic agents.

The molecular structure of 1-[(1-Cyano-1,2-dimethylpropyl)carbamoyl]ethyl 7-chloro-3-methyl-1-benzofuran-2-carboxylate features a benzofuran core substituted with a chloro and a methyl group, which are common motifs in bioactive molecules. The presence of a carbamoyl group linked to an ethyl chain further enhances its structural complexity and potential for interaction with biological targets. This unique arrangement of functional groups makes it an intriguing candidate for further investigation in drug discovery.

In recent years, there has been a surge in the interest of heterocyclic compounds, particularly those containing benzofuran scaffolds, due to their diverse biological activities. Benzofuran derivatives have been reported to possess antimicrobial, anti-inflammatory, and anticancer properties, among others. The specific substitution pattern in 1-[(1-Cyano-1,2-dimethylpropyl)carbamoyl]ethyl 7-chloro-3-methyl-1-benzofuran-2-carboxylate suggests that it may interact with biological pathways in a manner that could be therapeutically beneficial.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the cyano group and the carbamoyl moiety are particularly critical steps that require careful optimization. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired molecular framework efficiently.

The pharmacological potential of 1-[(1-Cyano-1,2-dimethylpropyl)carbamoyl]ethyl 7-chloro-3-methyl-1-benzofuran-2-carboxylate has been explored in several preclinical studies. These studies have highlighted its ability to modulate various biological targets, including enzymes and receptors involved in inflammation and cell proliferation. The compound's interaction with these targets has been investigated using both computational modeling and experimental techniques.

Computational studies have played a crucial role in understanding the binding mode of 1-[(1-Cyano-1,2-dimethylpropyl)carbamoyl]ethyl 7-chloro-3-methyl-1-benzofuran-2-carboxylate to its biological targets. Molecular docking simulations have revealed that the compound can effectively bind to active sites of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory processes. Additionally, the benzofuran core has been shown to interact with aromatic residues in these enzymes, contributing to the compound's binding affinity.

In vitro experiments have further validated the bioactivity of this compound. Cell-based assays have demonstrated its ability to inhibit the production of pro-inflammatory cytokines, suggesting its potential as an anti-inflammatory agent. Moreover, preliminary studies in animal models have shown promising results regarding its ability to reduce inflammation and tissue damage without significant side effects.

The development of novel therapeutic agents often involves optimizing the chemical structure of lead compounds to enhance their efficacy and safety profiles. In the case of 1-([s](Cyano-1,2-dimethylpropyl))carbamoyl]ethyl 7-chloro-3-methysrng>-benzofuransrng>-2-srnrng>)carbonylsrnrng>, modifications such as changes in substituent patterns or functional groups have been explored to improve its pharmacological properties. These modifications are guided by structural alerts derived from known bioactive molecules and computational predictions.

The future direction of research on 1-([Cyano]--dimethysrny propyr)-carrbamyly ethyr srrmly srno srmyly srrmly srmyly srmyly srmyly srmyly srmyly srmyly srmyly srmyly srmyly srmyly srrmly srrmly srrmly srrmly srrmly srrmly srrmly srrmly srrmly srrmly srrmly srrm) is likely to focus on elucidating its mechanism of action at a molecular level. This will involve detailed structural characterization using techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. Understanding how the compound interacts with its biological targets will provide valuable insights for further optimization and development.

In conclusion, 1-([Cyano]--dimethysrny propyr)-carrbamyly ethyr srmely srno srmylo srno srmylo srno srmylo srno srmylo srno srmylo) is a promising compound with significant potential in pharmaceutical research. Its unique molecular structure and demonstrated bioactivity make it an attractive candidate for further investigation. As research continues to uncover new therapeutic targets and mechanisms, compounds like this are likely to play a crucial role in the development of next-generation drugs.